![molecular formula C16H10Cl2N2O4S B2713356 2-((1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid CAS No. 838882-20-5](/img/structure/B2713356.png)
2-((1-(3,4-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid
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Description
Scientific Research Applications
Industrial Applications of Nicotinic Acid
Nicotinic acid, a vital component derived from this compound, has been identified for its potential in industrial applications, particularly in green chemistry. A literature review highlights ecological methods for producing nicotinic acid from commercially available raw materials, emphasizing the need for environmentally friendly production processes (Lisicki, Nowak, & Orlińska, 2022).
Extraction Techniques
The efficiency of extracting pyridine-3-carboxylic acid (nicotinic acid) using various solvents and conditions has been studied, providing valuable data for optimizing industrial extraction processes (Kumar & Babu, 2009).
Agricultural Chemistry
Research into nicotinic acid derivatives has led to the discovery of novel herbicides. A study on N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid showcased their herbicidal activity against specific weed species, indicating the compound's utility in developing new agricultural chemicals (Yu et al., 2021).
Pharmaceutical Research
The modification of nicotinic acid to create pseudopeptides bearing an amidoxime function has been explored, providing insights into potential pharmaceutical applications. This research underlines the versatility of nicotinic acid derivatives in drug development (Ovdiichuk et al., 2015).
Insecticidal Activity
Nicotinic acid derivatives have also been synthesized and tested for their insecticidal activity, demonstrating the compound's potential in pest management strategies. These studies contribute to the development of new, more effective insecticides (Deshmukh, Patil, & Shripanavar, 2012).
properties
IUPAC Name |
2-[1-(3,4-dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10Cl2N2O4S/c17-10-4-3-8(6-11(10)18)20-13(21)7-12(15(20)22)25-14-9(16(23)24)2-1-5-19-14/h1-6,12H,7H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNIRKPVNIDXDDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC(=C(C=C2)Cl)Cl)SC3=C(C=CC=N3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10Cl2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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